molecular formula C21H16N7+ B1211724 3,8-Diazido-5-ethyl-6-phenylphenanthridinium CAS No. 67620-23-9

3,8-Diazido-5-ethyl-6-phenylphenanthridinium

Cat. No.: B1211724
CAS No.: 67620-23-9
M. Wt: 366.4 g/mol
InChI Key: GZFVOFMKXXTWQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,8-Diazido-5-ethyl-6-phenylphenanthridinium, also known as this compound, is a useful research compound. Its molecular formula is C21H16N7+ and its molecular weight is 366.4 g/mol. The purity is usually 95%.
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Properties

IUPAC Name

8-azido-3-diazonioimino-5-ethyl-6-phenylphenanthridine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H16N7/c1-2-28-20-13-16(25-27-23)9-11-18(20)17-10-8-15(24-26-22)12-19(17)21(28)14-6-4-3-5-7-14/h3-13H,2H2,1H3/q+1
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GZFVOFMKXXTWQE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=CC(=N[N+]#N)C=CC2=C3C=CC(=CC3=C1C4=CC=CC=C4)N=[N+]=[N-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H16N7+
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

57512-42-2 (bromide), 65282-36-2 (chloride)
Record name Ethidium diazide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067620239
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

DSSTOX Substance ID

DTXSID80986979
Record name 3-(8-Azido-5-ethyl-6-phenylphenanthridin-3(5H)-ylidene)triaz-1-yn-2-ium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80986979
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.2 (PubChem release 2021.10.14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

67620-23-9
Record name Ethidium diazide
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0067620239
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 3-(8-Azido-5-ethyl-6-phenylphenanthridin-3(5H)-ylidene)triaz-1-yn-2-ium
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80986979
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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